Cas no 700867-05-6 (2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)-)

• Product name: 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)-
• CAS No: 700867-05-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6780277

2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)-
• (1S, 3R, 4R)-2-Aza-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid 2-benzyl ester

• Inchi： 1S/C15H17NO4/c17-14(18)13-11-6-7-12(8-11)16(13)15(19)20-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,17,18)/t11-,12+,13-/m1/s1
• InChI Key： HBYDEUGDUPDHMT-FRRDWIJNSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(CC1)[C@H](C(O)=O)N2C(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 461.6±38.0 °C(Predicted)
• pka: 4.03±0.20(Predicted)

Additional information on 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)-

Research Brief on 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)- (CAS: 700867-05-6)

The compound 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)- (CAS: 700867-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of central nervous system (CNS) targeting agents. The bicyclic structure of this compound, combined with its ester functionality, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the design of glutamate receptor modulators, which are of interest for treating neurological disorders such as epilepsy and neurodegenerative diseases.

One of the most notable findings in recent literature is the compound's ability to act as a selective inhibitor of certain metabotropic glutamate receptors (mGluRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)- exhibited high affinity for mGluR5, a receptor implicated in various CNS disorders. The study utilized molecular docking and in vitro assays to validate the compound's binding mode and efficacy, providing a foundation for future drug development efforts.

In addition to its pharmacological potential, advancements in the synthetic routes for this compound have been reported. A recent publication in Organic Process Research & Development detailed an optimized, scalable synthesis of 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)-, which significantly improved yield and purity compared to previous methods. This development is crucial for enabling large-scale production and further exploration of the compound's applications.

Looking ahead, researchers are investigating the potential of this compound in combination therapies and as a lead structure for the development of new chemical entities. Its unique stereochemistry and functional group arrangement offer numerous opportunities for structural optimization, which could lead to enhanced biological activity and reduced off-target effects. Future studies are expected to focus on in vivo validation of its therapeutic potential and the exploration of its mechanism of action at the molecular level.

In conclusion, 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, (1S,3R,4R)- (CAS: 700867-05-6) represents a promising candidate for further research in medicinal chemistry. Its demonstrated activity as a glutamate receptor modulator and the recent advancements in its synthesis underscore its potential as a valuable tool in the development of novel therapeutics for CNS disorders. Continued investigation into its pharmacological properties and optimization of its structure will be essential for translating these findings into clinical applications.